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Compound of Interest

Compound Name: Tellurium-122

Cat. No.: B082960

Essential Safety and Handling Guide for
Tellurium-122

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Tellurium-122. As Tellurium-122 is a stable, non-radioactive isotope, the primary hazards are
chemical in nature. Adherence to these procedures is essential for ensuring laboratory safety
and minimizing risk.

Chemical Hazard Data

Tellurium and its compounds are toxic.[1] Inhalation, ingestion, and skin contact are potential
routes of exposure.[2] Acute effects can include irritation of the respiratory tract, skin, and eyes.
[3][4] A characteristic symptom of tellurium exposure is a garlic-like odor on the breath, sweat,
and urine, which can occur even at low exposure levels.[2][3][5] Chronic exposure may affect
the liver, kidneys, and central nervous system.[4][6]
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Hazard Data Point Value | Description Source

Dark-gray to brown amorphous
Appearance powder or a silvery-white, [21[7]
brittle solid.[2][7]

Odor Odorless.[2] [2]

Inhalation, ingestion, skin
Routes of Exposure [2]
and/or eye contact.[2]

Garlic breath, sweating, dry
mouth, metallic taste,

Acute Symptoms ] ] [2]
drowsiness, anorexia, nhausea,

dermatitis.[2]

_ May affect the liver, kidneys,
Chronic Effects [4][6]
and nervous system.[4][6]

OSHA PEL TWA 0.1 mg/m3 [2]
NIOSH REL TWA 0.1 mg/m3 2]
ACGIH TLV TWA 0.1 mg/m3 [2]

Operational Plan: Handling Tellurium-122

A systematic approach to handling Tellurium-122 is crucial to minimize exposure risk. The
following workflow outlines the necessary steps for safe handling.
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Figure 1. Step-by-step workflow for the safe handling of Tellurium-122.
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Experimental Protocol for Handling:
e Preparation:

o Personal Protective Equipment (PPE): Before entering the designated handling area, don
the following PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.[8] Always inspect gloves
for integrity before use.[8]

» Eye Protection: Safety glasses with side shields or chemical splash goggles are
required.[9]

» Lab Coat: A flame-resistant lab coat should be worn to protect from spills.

» Respiratory Protection: If there is a potential for airborne dust or aerosols, a NIOSH-
approved respirator with a particulate filter (e.g., N95) is necessary.[2]

o Work Area Setup: All handling of Tellurium-122 should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.[3] Ensure an eyewash station and
safety shower are readily accessible.[10]

o Materials: Gather all necessary equipment and reagents before beginning the experiment
to minimize movement in and out of the handling area.

e Handling:

o Weighing and Transfer: When weighing or transferring Tellurium-122 powder, do so
carefully to avoid generating dust. Use a spatula or other appropriate tool.

o Experimental Procedures: Conduct all experimental steps within the designated and
ventilated workspace. Avoid direct contact with the material.

e Cleanup and Disposal:

o Decontamination: Thoroughly decontaminate all work surfaces and equipment after use
with an appropriate cleaning agent.
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o Waste Packaging: Place all contaminated materials, including disposable gloves, weigh
boats, and wipes, into a clearly labeled, sealed container for hazardous waste.

o Disposal: Dispose of the waste according to your institution's and local regulations for
hazardous chemical waste.[3]

e Post-Handling:

o Doffing PPE: Remove PPE in the correct order to prevent cross-contamination. Dispose of
single-use items in the designated waste stream.

o Personal Hygiene: Wash hands thoroughly with soap and water after removing PPE.[8] Do
not eat, drink, or smoke in the laboratory area.[7]

Disposal Plan for Tellurium-122 Waste

Proper disposal of Tellurium-122 waste is critical to prevent environmental contamination and
ensure regulatory compliance.

Waste Generation

Segregate Waste
(Solid vs. Liquid)

AN

Contain Solid Waste Contain Liquid Waste
in Sealed, Labeled Container in Sealed, Labeled Container

Store in Designated
Hazardous Waste Area

Arrange for Pickup by
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Figure 2. Logical workflow for the proper disposal of Tellurium-122 waste.

Disposal Protocol:

e Segregation: At the point of generation, segregate Tellurium-122 waste from other waste
streams. Separate solid waste (e.g., contaminated gloves, wipes, and plasticware) from
liquid waste (e.g., solutions containing tellurium).

e Containment:

o Solid Waste: Place in a durable, leak-proof container with a secure lid.

o Liquid Waste: Collect in a compatible, shatter-resistant container with a screw-top cap. Do
not overfill containers.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the chemical
name ("Tellurium-122"), and the primary hazard (e.g., "Toxic").

o Storage: Store sealed waste containers in a designated, secondary containment area that is
secure and away from incompatible materials.

» Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a certified hazardous waste
disposal vendor.[11] Do not dispose of tellurium waste down the drain or in regular trash.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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